Cas no 1805245-87-7 (2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol
• CAS No: 1805245-87-7
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4921414
• Update Time: 2025-05-19

2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol

• Inchi： 1S/C7H5BrF2INO/c8-6-4(11)1-3(7(9)10)5(2-13)12-6/h1,7,13H,2H2
• InChI Key： JULZORAKCSCNLU-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CO)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805245-87-7)

2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805245-87-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular formula, C₇H₅BrF₂INO, highlights the presence of bromo, iodo, and difluoromethyl functional groups, which are pivotal for modulating reactivity and biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in halogenated pyridines like 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol stems from their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential for constructing complex heterocyclic frameworks found in modern therapeutics. Recent studies have also investigated its potential in catalysis and material science, where its electron-withdrawing properties can enhance performance in organic electronics. As the demand for high-value intermediates rises, this compound is poised to play a central role in innovation.

From an industrial perspective, the synthesis of 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol requires precise control over reaction conditions to ensure high purity and yield. Manufacturers emphasize scalable processes, leveraging green chemistry principles to minimize environmental impact. This aligns with global trends toward sustainable chemical production, a topic frequently searched by professionals in the field. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity, addressing quality concerns raised by end-users.

In the context of drug development, this compound's multifunctional pyridine core offers a strategic advantage for designing targeted therapies. Its halogen atoms facilitate further derivatization, enabling the creation of libraries for high-throughput screening. Discussions in online forums often highlight its utility in fragment-based drug design, a hot topic in medicinal chemistry. Additionally, its stability under physiological conditions makes it a candidate for probing enzyme mechanisms and biomolecular interactions.

Beyond pharmaceuticals, 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol has potential applications in agrochemicals. Its structural motifs are found in herbicides and fungicides, reflecting broader industry shifts toward precision agriculture. Researchers are actively investigating its role in combating resistant pathogens, a pressing issue in global food security. This dual applicability in life sciences and crop protection underscores its commercial relevance.

To address common queries from search engines, it's worth noting that this compound is often compared to other polyhalogenated pyridines due to shared synthetic pathways. FAQs revolve around its storage conditions (typically under inert atmospheres), solubility (favoring polar aprotic solvents), and handling precautions (standard laboratory safety protocols). These details are crucial for ensuring reproducibility in research settings.

In summary, 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805245-87-7) represents a convergence of synthetic utility and interdisciplinary innovation. Its role in advancing small-molecule therapeutics and sustainable chemistry positions it as a compound of enduring significance. As scientific communities continue to explore its potential, this molecule will likely remain a focal point in both academic and industrial discourse.